4-(3-Phenylacryloyl)-1,3-phenylene diacetate

• CAS No.: 185300-80-5
• Molecular Formula: C19H16O5
• Molecular Weight: 324.3 g/mol
• IUPAC Name: [3-acetyloxy-4-(3-phenylprop-2-enoyl)phenyl] acetate
• InChI: InChI=1S/C19H16O5/c1-13(20)23-16-9-10-17(19(12-16)24-14(2)21)18(22)11-8-15-6-4-3-5-7-15/h3-12H,1-2H3
• InChI Key: POOAOTQXLFEWKC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC(=C(C=C1)C(=O)C=CC2=CC=CC=C2)OC(=O)C

Description

4-(3-Phenylacryloyl)-1,3-phenylene diacetate is an organic compound that belongs to the class of cinnamic acid derivatives It is characterized by the presence of a phenylacryloyl group attached to a 1,3-phenylene diacetate moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-Phenylacryloyl)-1,3-phenylene diacetate typically involves the reaction of 3-phenylacryloyl chloride with 1,3-dihydroxybenzene in the presence of a base such as pyridine. The reaction proceeds through an esterification mechanism, where the hydroxyl groups of 1,3-dihydroxybenzene react with the acyl chloride to form the diacetate ester.

Reaction Conditions:

Reagents: 3-phenylacryloyl chloride, 1,3-dihydroxybenzene, pyridine

Solvent: Dichloromethane

Temperature: Room temperature

Time: 4-6 hours

Industrial Production Methods

In an industrial setting, the production of 4-(3-Phenylacryloyl)-1,3-phenylene diacetate can be scaled up by using continuous flow reactors. This allows for better control over reaction conditions and improved yields. The use of automated systems for reagent addition and product separation can further enhance the efficiency of the process.

Chemical Reactions Analysis

Types of Reactions

4-(3-Phenylacryloyl)-1,3-phenylene diacetate undergoes various chemical reactions, including:

Oxidation: The phenylacryloyl group can be oxidized to form corresponding carboxylic acids.

Reduction: The double bond in the phenylacryloyl group can be reduced to form saturated derivatives.

Substitution: The acetate groups can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in an aqueous medium.

Reduction: Hydrogen gas (H2) in the presence of a palladium catalyst.

Substitution: Sodium hydroxide (NaOH) in an aqueous medium.

Major Products Formed

Oxidation: 4-(3-Carboxyphenyl)-1,3-phenylene diacetate

Reduction: 4-(3-Phenylpropionyl)-1,3-phenylene diacetate

Substitution: 4-(3-Phenylacryloyl)-1,3-phenylene diol

Scientific Research Applications

4-(3-Phenylacryloyl)-1,3-phenylene diacetate has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an inhibitor of certain enzymes.

Medicine: Explored for its anticancer properties due to its ability to induce apoptosis in cancer cells.

Industry: Utilized in the production of polymers and advanced materials with specific properties.

Mechanism of Action

The mechanism of action of 4-(3-Phenylacryloyl)-1,3-phenylene diacetate involves its interaction with molecular targets such as enzymes and receptors. The phenylacryloyl group can act as a Michael acceptor, reacting with nucleophilic residues in proteins and disrupting their function. This can lead to the inhibition of enzyme activity and the induction of apoptosis in cancer cells.

Comparison with Similar Compounds

Similar Compounds

• 4-(3-Phenylacryloyl)-1,3-phenylene diol
• 4-(3-Phenylpropionyl)-1,3-phenylene diacetate
• 4-(3-Carboxyphenyl)-1,3-phenylene diacetate

Uniqueness

4-(3-Phenylacryloyl)-1,3-phenylene diacetate is unique due to its specific structural features, which confer distinct chemical reactivity and biological activity. The presence of both phenylacryloyl and diacetate groups allows for a wide range of chemical modifications and applications, making it a versatile compound in various fields of research.